Cas no 1886994-07-5 (ethyl 3-bromo-1H-pyrazole-5-carboxylate)

• Product Name: ethyl 3-bromo-1H-pyrazole-5-carboxylate
• CAS No: 1886994-07-5
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• MDL: MFCD28393486
• CID: 4626950
• PubChem ID: 56956185
• Update Time: 2025-11-02

ethyl 3-bromo-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-1H-pyrazole-5-carboxylate
• ethyl 5-bromo-1H-pyrazole-3-carboxylate
• AK134617
• 6746AA
• FCH2311557
• AX8221740
• ST2413025
• 1H-Pyrazole-5-carboxylic acid, 3-bromo-, ethyl ester
• 1H-Pyrazole-3-carboxylic acid, 5-bromo-, ethyl ester
• 1886994-07-5
• Y10377
• Ethyl3-bromo-1H-pyrazole-5-carboxylate
• 1392208-46-6
• DS-4786
• SCHEMBL17593138
• DA-45406
• MFCD20275526
• EN300-173988
• CS-W022700
• SY103428
• P17345
• MFCD28393486
• ethyl5-bromo-1H-pyrazole-3-carboxylate
• DTXSID40719104
• AKOS016842651
• ethyl 3-bromo-1H-pyrazole-5-carboxylate

• MDL： MFCD28393486
• Inchi： 1S/C6H7BrN2O2/c1-2-11-6(10)4-3-5(7)9-8-4/h3H,2H2,1H3,(H,8,9)
• InChI Key： WTWIBLHEPZYWRK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=NN1

Computed Properties

• Exact Mass: 217.96909g/mol
• Monoisotopic Mass: 217.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 1.8

Additional information on ethyl 3-bromo-1H-pyrazole-5-carboxylate

Comprehensive Guide to Ethyl 3-bromo-1H-pyrazole-5-carboxylate (CAS No. 1886994-07-5): Properties, Applications, and Market Insights

Ethyl 3-bromo-1H-pyrazole-5-carboxylate (CAS 1886994-07-5) is a versatile pyrazole derivative that has gained significant attention in pharmaceutical and agrochemical research. This brominated pyrazole ester serves as a crucial building block in organic synthesis, particularly for developing novel heterocyclic compounds. With the increasing demand for pyrazole-based intermediates in drug discovery, this compound has become a valuable tool for medicinal chemists worldwide.

The molecular structure of ethyl 3-bromo-1H-pyrazole-5-carboxylate features both carboxylate and bromo functional groups, making it highly reactive for various coupling reactions. Recent studies highlight its importance in synthesizing biologically active pyrazoles, which are widely used in developing anti-inflammatory and antimicrobial agents. The compound's CAS 1886994-07-5 has become a frequently searched term among researchers looking for high-quality pyrazole derivatives for their projects.

In pharmaceutical applications, 3-bromo-1H-pyrazole-5-carboxylate ethyl ester serves as a precursor for numerous drug candidates. Its unique structure allows for easy modification, enabling the creation of diverse pyrazole-containing compounds with potential therapeutic effects. Many researchers are investigating its use in developing kinase inhibitors, a hot topic in cancer research, as pyrazole moieties often show excellent binding affinity to various kinase targets.

The agrochemical industry also benefits from ethyl 3-bromo-1H-pyrazole carboxylate, where it's used to synthesize novel pesticides and herbicides. With growing concerns about food security and sustainable agriculture, the demand for efficient pyrazole-based agrochemicals continues to rise. This compound's bromo substitution at the 3-position makes it particularly valuable for creating products with improved biological activity and environmental profiles.

From a synthetic chemistry perspective, CAS 1886994-07-5 offers multiple reactive sites for various transformations. The ethyl carboxylate group can undergo hydrolysis or aminolysis, while the bromo atom participates efficiently in cross-coupling reactions. These properties make ethyl 3-bromo-1H-pyrazole-5-carboxylate a favorite among chemists working on heterocyclic compound synthesis and medicinal chemistry projects.

Recent market analysis shows increasing interest in pyrazole derivatives like 1886994-07-5, driven by the pharmaceutical industry's need for novel scaffolds. The compound's relatively stable nature and good solubility in common organic solvents make it practical for laboratory use. Many suppliers now offer high-purity ethyl 3-bromo-1H-pyrazole-5-carboxylate to meet the growing demand from research institutions and pharmaceutical companies.

Quality control is crucial when working with 3-bromo-1H-pyrazole-5-carboxylic acid ethyl ester. Reputable suppliers provide detailed analytical data including HPLC purity, NMR spectra, and mass spectrometry results. Researchers often search for CAS 1886994-07-5 specifications to ensure they're obtaining material suitable for their sensitive chemical reactions and biological evaluations.

Storage and handling recommendations for ethyl 3-bromo-1H-pyrazole-5-carboxylate typically suggest keeping the compound in a cool, dry place away from direct sunlight. While not classified as hazardous under normal laboratory conditions, proper safety precautions should always be followed when handling any chemical substance. The compound's pyrazole ring structure contributes to its relative stability compared to other reactive intermediates.

Future research directions for 1886994-07-5 include exploring its potential in materials science applications. Some studies suggest that pyrazole-based compounds might have applications in organic electronics and optoelectronic materials. The brominated pyrazole ester structure could serve as a building block for novel functional materials with unique electronic properties.

For synthetic chemists, ethyl 3-bromo-1H-pyrazole-5-carboxylate represents an important tool in their molecular toolbox. Its combination of carboxylate functionality and bromo substituent allows for diverse chemical transformations, making it valuable for parallel synthesis and combinatorial chemistry approaches. Many recent publications reference CAS 1886994-07-5 as a starting material for innovative synthetic routes.

As the pharmaceutical industry continues to explore pyrazole-containing drugs, the importance of intermediates like 3-bromo-1H-pyrazole-5-carboxylate ethyl ester will likely grow. Current market trends indicate sustained demand for high-quality pyrazole derivatives, with 1886994-07-5 being one of the more sought-after building blocks for medicinal chemistry programs.

In conclusion, ethyl 3-bromo-1H-pyrazole-5-carboxylate (CAS 1886994-07-5) stands as a significant compound in modern organic synthesis and drug discovery. Its versatile reactivity profile and importance in creating biologically active molecules ensure its continued relevance in chemical research. As scientists uncover new applications for pyrazole-based compounds, this particular brominated ester will remain an essential intermediate for developing innovative solutions in healthcare and agriculture.